4-methoxypyridine-2,3-dicarboxylic acid
Overview
Description
4-Methoxypyridine-2,3-dicarboxylic acid, also known as 4-MPDCA, is an organic compound commonly used in synthetic organic chemistry. It has a variety of uses in the lab, ranging from synthesis to research applications. This compound is especially useful because of its high stability, low reactivity, and low toxicity.
Scientific Research Applications
4-methoxypyridine-2,3-dicarboxylic acid has been used in a variety of scientific research applications. It is commonly used as a reagent in the synthesis of organic compounds, such as heterocycles and polymers. Additionally, it has been used in the synthesis of pharmaceuticals, including the anti-inflammatory drug celecoxib. It has also been used in the synthesis of dyes and pigments.
Mechanism of Action
4-methoxypyridine-2,3-dicarboxylic acid is a strong nucleophile and forms strong hydrogen bonds with electrophiles. This allows it to attack and react with electrophiles and form covalent bonds. This reaction is important for the synthesis of organic compounds and pharmaceuticals.
Biochemical and Physiological Effects
This compound is generally considered to be non-toxic and safe for laboratory use. It has not been shown to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-methoxypyridine-2,3-dicarboxylic acid in lab experiments is its low toxicity and high stability. Additionally, it is relatively inexpensive and has a high yield when used in nucleophilic substitution reactions. However, it is not suitable for use in reactions that require a strong base, such as the synthesis of amines.
Future Directions
The potential future directions for 4-methoxypyridine-2,3-dicarboxylic acid include its use in the synthesis of new organic compounds, pharmaceuticals, and dyes and pigments. Additionally, it could be used in the synthesis of polymers and other materials. Additionally, it could be used in the development of new catalysts and reagents for organic synthesis. Finally, it could be used in the development of new methods for the synthesis of pharmaceuticals.
Synthesis Methods
4-methoxypyridine-2,3-dicarboxylic acid can be synthesized via the nucleophilic substitution reaction of 2-methoxy-3-chloropyridine with potassium carbonate. The reaction proceeds in the presence of a base and is usually carried out in anhydrous dimethylformamide (DMF). This method is relatively simple and cost-effective and produces a high yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxypyridine-2,3-dicarboxylic acid involves the conversion of 4-methoxypyridine to the corresponding 2,3-dicarboxylic acid derivative through a series of chemical reactions.", "Starting Materials": [ "4-methoxypyridine", "Sodium nitrite", "Sodium hydroxide", "Sulfuric acid", "Potassium permanganate", "Sodium bisulfite", "Sodium carbonate", "Hydrochloric acid", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Nitration of 4-methoxypyridine with sodium nitrite and sulfuric acid to form 4-methoxy-2-nitropyridine", "Step 2: Reduction of 4-methoxy-2-nitropyridine with sodium bisulfite to form 4-methoxy-2-aminopyridine", "Step 3: Oxidation of 4-methoxy-2-aminopyridine with potassium permanganate to form 4-methoxy-2,3-dicarboxypyridine", "Step 4: Hydrolysis of 4-methoxy-2,3-dicarboxypyridine with sodium hydroxide to form 4-methoxypyridine-2,3-dicarboxylic acid", "Step 5: Acidification of the reaction mixture with hydrochloric acid and extraction of the product with ethyl acetate", "Step 6: Washing of the organic layer with sodium carbonate solution and drying over anhydrous sodium sulfate", "Step 7: Evaporation of the solvent to obtain the pure product" ] } | |
CAS RN |
2383555-37-9 |
Molecular Formula |
C8H7NO5 |
Molecular Weight |
197.1 |
Purity |
95 |
Origin of Product |
United States |
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